Cas no 1851944-70-1 (3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide)

3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide is a specialized organic compound featuring a thiazole core substituted with an ethyl group and an amino-propanamide side chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amino and amide functional groups enhances its versatility in forming peptide bonds or serving as a building block for heterocyclic derivatives. Its thiazole moiety contributes to potential bioactivity, often explored in drug discovery for antimicrobial or anti-inflammatory applications. The compound’s well-defined purity and stability under standard conditions ensure consistent performance in synthetic workflows. Suitable for research and industrial use, it adheres to high-quality standards.
3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide structure
1851944-70-1 structure
Product Name:3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
CAS No:1851944-70-1
MF:C8H13N3OS
MW:199.273319959641
CID:6147828
PubChem ID:165844380
Update Time:2025-10-30

3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • EN300-1284145
    • 1851944-70-1
    • 3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
    • 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
    • Inchi: 1S/C8H13N3OS/c1-2-5-4-11-8(13-5)6(9)3-7(10)12/h4,6H,2-3,9H2,1H3,(H2,10,12)
    • InChI Key: VWRJKMYEOYSFED-UHFFFAOYSA-N
    • SMILES: S1C(=CN=C1C(CC(N)=O)N)CC

Computed Properties

  • Exact Mass: 199.07793322g/mol
  • Monoisotopic Mass: 199.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 110Ų

3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1284145-1.0g
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
1851944-70-1
1g
$0.0 2023-06-07
Enamine
EN300-1284145-50mg
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
1851944-70-1
50mg
$948.0 2023-10-01
Enamine
EN300-1284145-100mg
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
1851944-70-1
100mg
$993.0 2023-10-01
Enamine
EN300-1284145-250mg
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
1851944-70-1
250mg
$1038.0 2023-10-01
Enamine
EN300-1284145-500mg
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
1851944-70-1
500mg
$1084.0 2023-10-01
Enamine
EN300-1284145-1000mg
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
1851944-70-1
1000mg
$1129.0 2023-10-01
Enamine
EN300-1284145-2500mg
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
1851944-70-1
2500mg
$2211.0 2023-10-01
Enamine
EN300-1284145-5000mg
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
1851944-70-1
5000mg
$3273.0 2023-10-01
Enamine
EN300-1284145-10000mg
3-amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide
1851944-70-1
10000mg
$4852.0 2023-10-01

Additional information on 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide

Research Brief on 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide (CAS: 1851944-70-1): Recent Advances and Applications

The compound 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide (CAS: 1851944-70-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the compound's significance in modern medicinal chemistry.

A key area of investigation has been the synthesis and optimization of 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic enantioselective methods. These advancements have facilitated the production of high-quality batches for preclinical and clinical studies. The compound's structural features, including the thiazole ring and amide moiety, contribute to its stability and bioavailability, which are critical for drug development.

Pharmacological studies have revealed that 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide exhibits potent activity against a range of biological targets. In particular, it has shown promise as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings suggest potential applications in treating inflammatory diseases, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). Additionally, preliminary data indicate that the compound may possess neuroprotective properties, opening avenues for research in neurodegenerative disorders like Alzheimer's disease.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. For instance, molecular docking simulations have demonstrated its high affinity for specific binding sites on target proteins, providing insights into its inhibitory effects. Animal models have corroborated these findings, showing reduced inflammation and improved cognitive function in treated subjects. These results underscore the compound's therapeutic potential and justify further investigation into its safety and efficacy profiles.

Despite these promising developments, challenges remain in the clinical translation of 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed to ensure its viability as a drug candidate. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its pharmacokinetic properties. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 3-Amino-3-(5-ethyl-1,3-thiazol-2-yl)propanamide (CAS: 1851944-70-1) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure, coupled with its demonstrated pharmacological activities, positions it as a valuable asset in drug discovery. Future research should focus on optimizing its properties and conducting rigorous preclinical assessments to unlock its full potential. This compound exemplifies the intersection of chemistry and biology, offering new opportunities for addressing unmet medical needs.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.